Cas no 4696-47-3 (1-Hexadecanol,1-(hydrogen sulfate), ammonium salt (1:1))

• Product Name: 1-Hexadecanol,1-(hydrogen sulfate), ammonium salt (1:1)
• CAS No: 4696-47-3
• MF: C₁₆H₃₇NO₄S
• MW: 339.534284353256
• CID: 325758
• PubChem ID: 44554694
• Update Time: 2025-04-19

1-Hexadecanol,1-(hydrogen sulfate), ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanol,1-(hydrogen sulfate), ammonium salt (1:1)
• ammonium hexadecyl sulphate
• azane,hexadecyl hydrogen sulfate
• 1-Hexadecanol, hydrogen sulfate, ammonium salt
• Ammonium hexadecyl sulfate
• Cetyl sulfate ammonium salt
• hexadecyl hydrogen sulfate ammoniate (1:1)
• 4696-47-3
• DTXSID6063563
• NS00082660
• SCHEMBL344843

• Inchi： 1S/C16H34O4S.H3N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-21(17,18)19;/h2-16H2,1H3,(H,17,18,19);1H3
• InChI Key： OADXQALOSREDRB-UHFFFAOYSA-N
• SMILES： S(=O)(=O)([O-])OCCCCCCCCCCCCCCCC.[NH4+]

Computed Properties

• Exact Mass: 339.24451
• Monoisotopic Mass: 339.244
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 296
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73A^2

Experimental Properties

• Boiling Point: 469°Cat760mmHg
• Flash Point: 237.5°C
• PSA: 102.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters